7,7,9-Trimethyl-1-oxa-4-thiaspiro[4.5]decane

• CAS No.: 24699-55-6
• Molecular Formula: C11H20OS
• Molecular Weight: 200.34 g/mol
• IUPAC Name: 7,7,9-trimethyl-1-oxa-4-thiaspiro[4.5]decane
• InChI: InChI=1S/C11H20OS/c1-9-6-10(2,3)8-11(7-9)12-4-5-13-11/h9H,4-8H2,1-3H3
• InChI Key: DDLLIPSMSQEADF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC2(C1)OCCS2)(C)C

Description

7,7,9-Trimethyl-1-oxa-4-thiaspiro[4.5]decane: is an organic compound with the molecular formula C11H20OS It is a spiro compound, meaning it has a unique structure where two rings are connected through a single atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7,7,9-Trimethyl-1-oxa-4-thiaspiro[4.5]decane typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable precursor in the presence of a catalyst. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions. The process may include steps such as purification and isolation to ensure the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions: 7,7,9-Trimethyl-1-oxa-4-thiaspiro[4.5]decane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Various reagents, including halogens and nucleophiles, can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated products, while reduction may produce various reduced forms of the compound.

Scientific Research Applications

Chemistry: In chemistry, 7,7,9-Trimethyl-1-oxa-4-thiaspiro[4.5]decane is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology: In biological research, this compound may be used as a probe to study biological processes or as a precursor for the synthesis of biologically active molecules.

Medicine: In medicine, derivatives of this compound may have potential therapeutic applications. Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: In industry, this compound can be used in the production of specialty chemicals, materials, and other products. Its unique properties make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 7,7,9-Trimethyl-1-oxa-4-thiaspiro[4.5]decane involves its interaction with specific molecular targets. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• 7,7-Dimethyl-2-oxo-1-oxa-8-thiaspiro[4.5]decane-4-carbonitrile
• 1-Oxa-4-thiaspiro[4.5]decane

Comparison: Compared to similar compounds, 7,7,9-Trimethyl-1-oxa-4-thiaspiro[4.5]decane has unique structural features that may confer distinct chemical and biological properties. For example, the presence of the trimethyl groups can influence the compound’s reactivity and interactions with other molecules, making it a valuable compound for various applications.